2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione

• IUPAC Name: 2-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione
• InChI: InChI=1S/C15H20N2O2S/c1-11-12(20-10-16-11)5-8-17-13(18)9-15(14(17)19)6-3-2-4-7-15/h10H,2-9H2,1H3
• InChI Key: AZKDCWMXRQANSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCN2C(=O)CC3(C2=O)CCCCC3
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione, also known as MTEDA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MTEDA is a bicyclic diamine that has been used as a chiral ligand in asymmetric catalysis and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione is not fully understood, but it is believed to function as a Lewis base. 2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione has been shown to form stable complexes with a variety of metal ions, which has led to its use as a chiral ligand in asymmetric catalysis.
Biochemical and Physiological Effects:
2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione has not been extensively studied for its biochemical and physiological effects. However, it is believed to be relatively non-toxic and has been shown to be stable in a variety of solvents.

Advantages and Limitations for Lab Experiments

2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione has several advantages for use in lab experiments. It is a stable compound that is relatively easy to synthesize, and it has been shown to be an effective catalyst for a variety of reactions. However, it also has some limitations, including its relatively high cost compared to other reagents and its limited solubility in some solvents.

Future Directions

There are several potential future directions for research related to 2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione. One area of interest is the development of new synthetic methods for the compound, which could improve its efficiency and reduce its cost. Another area of interest is the exploration of new applications for 2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione, such as in the synthesis of new chiral compounds or as a reagent in new types of reactions. Additionally, further research is needed to fully understand the mechanism of action of 2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione and its potential biochemical and physiological effects.

Synthesis Methods

2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione can be synthesized through a multistep process involving the reaction of thioamide with epoxide, followed by cyclization and hydrogenation. The synthesis of 2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione has been extensively studied for its potential applications in scientific research. It has been used as a chiral ligand in asymmetric catalysis, where it has shown promising results in the synthesis of chiral compounds. 2-[2-(4-Methyl-1,3-thiazol-5-yl)ethyl]-2-azaspiro[4.5]decane-1,3-dione has also been used as a reagent in organic synthesis, where it has been shown to be an effective catalyst for a variety of reactions.